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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup of

silver extraction using ammonium thiosulfate as a lixiviant. This method presents a less toxic

alternative to traditional cyanidation for recovering silver from various ores and concentrates.

Introduction
Ammonium thiosulfate leaching has emerged as a promising hydrometallurgical process for

the extraction of precious metals like silver. The process relies on the ability of thiosulfate ions

(S₂O₃²⁻) to form stable, soluble complexes with silver, facilitating its dissolution from the solid

matrix. The presence of ammonia and a catalyst, typically copper(II) ions, is often crucial for

enhancing the leaching kinetics and overall efficiency. These application notes provide a

comprehensive guide to the experimental setup, including optimal leaching parameters,

detailed protocols, and methods for silver recovery.

Experimental Parameters and Optimization
The efficiency of silver extraction using ammonium thiosulfate is influenced by several key

parameters. Optimal conditions can vary depending on the specific characteristics of the ore.

Table 1: Key Parameters for Silver Leaching with Ammonium Thiosulfate
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Parameter Range
Optimum/Typical
Values

Notes

Ammonium

Thiosulfate

((NH₄)₂S₂O₃)

Concentration

0.05 - 1.0 M 0.15 - 0.5 M

Higher concentrations

do not always lead to

better recovery and

can be uneconomical.

[1][2][3][4]

Copper Sulfate

(CuSO₄)

Concentration

0.05 - 0.25 M 0.05 - 0.076 M

Acts as a catalyst.[1]

Excessive copper can

lead to unwanted side

reactions.

Ammonia (NH₃)

Concentration
0.3 - 1.0 M 0.3 - 0.8 M

Helps to stabilize

copper ions in the

solution. However, its

presence can

negatively impact

silver leaching in

some cases.

pH 7.0 - 10.0 9.0 - 9.5

Maintaining an

alkaline pH is crucial

for the stability of the

thiosulfate complex

and to ensure

ammonia is present

as NH₃.

Temperature 25 - 60 °C 60 °C

Higher temperatures

generally increase the

leaching rate.

Solid-to-Liquid (S/L)

Ratio
0.2 - 0.5 0.2

A lower S/L ratio

generally leads to

higher extraction

efficiency.

Leaching Time 1 - 24 hours 2 - 6 hours The optimal time

depends on the ore
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mineralogy and other

leaching conditions.

Experimental Protocols
Materials and Reagents

Silver-containing ore or concentrate (crushed and ground to a desired particle size)

Ammonium thiosulfate ((NH₄)₂S₂O₃)

Copper (II) sulfate pentahydrate (CuSO₄·5H₂O)

Ammonium hydroxide (NH₄OH) solution (for pH adjustment and as a source of ammonia)

Sodium hydroxide (NaOH) or Sulfuric Acid (H₂SO₄) for pH adjustment

Deionized water

Glass reactor or beaker

Heating mantle or water bath with temperature control

Mechanical stirrer

pH meter

Filtration apparatus (e.g., vacuum filtration)

Analytical equipment for silver determination (e.g., Atomic Absorption Spectrometry - AAS or

Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-OES)

Preparation of Leaching Solution
Calculate the required mass of ammonium thiosulfate and copper sulfate based on the

desired concentrations and the total volume of the leaching solution.

In a volumetric flask, dissolve the calculated amount of ammonium thiosulfate in deionized

water.
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In a separate beaker, dissolve the calculated amount of copper sulfate in a small amount of

deionized water.

Slowly add the copper sulfate solution to the ammonium thiosulfate solution while stirring.

Add ammonium hydroxide to the solution to achieve the desired ammonia concentration and

adjust the pH to the optimal range (typically 9.0-9.5).

Add deionized water to reach the final volume.

Example Preparation for a 1 L Leaching Solution (0.5 M (NH₄)₂S₂O₃, 0.05 M CuSO₄, 0.3 M

NH₃):

Dissolve 74.1 g of (NH₄)₂S₂O₃ in approximately 800 mL of deionized water.

Dissolve 12.5 g of CuSO₄·5H₂O in 50 mL of deionized water.

Add the CuSO₄ solution to the (NH₄)₂S₂O₃ solution.

Add approximately 20 mL of concentrated NH₄OH (e.g., 28-30% assay) to the solution.

Adjust the pH to 9.5 using small additions of NH₄OH or a suitable acid/base.

Bring the final volume to 1 L with deionized water.

Leaching Procedure
Place a known mass of the prepared ore into the glass reactor.

Add the prepared leaching solution to the reactor to achieve the desired solid-to-liquid ratio.

Begin stirring the slurry at a constant rate (e.g., 300 rpm) to ensure the solids remain

suspended.

Heat the reactor to the desired temperature and maintain it throughout the experiment.

Monitor and record the pH of the slurry at regular intervals, adjusting as necessary with

ammonium hydroxide or a suitable acid/base.
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Withdraw small samples of the solution at predetermined time intervals (e.g., 1, 2, 4, 6, and

24 hours).

Filter the samples immediately to separate the solids from the pregnant leach solution.

Analyze the silver concentration in the pregnant leach solution using a suitable analytical

technique (AAS or ICP-OES).

Silver Recovery from Pregnant Leach Solution
After the leaching process, silver needs to be recovered from the pregnant solution. Common

methods include adsorption on activated carbon or ion exchange resins.

Adsorption on Activated Carbon
Transfer the pregnant leach solution to a separate vessel.

Add a predetermined amount of activated carbon to the solution.

Agitate the mixture for a specific period (e.g., 1-2 hours) to allow for the adsorption of the

silver-thiosulfate complex onto the carbon.

Separate the loaded activated carbon from the barren solution by filtration.

The silver can then be recovered from the activated carbon by elution followed by

electrowinning or precipitation.

Ion Exchange
Pass the pregnant leach solution through a column packed with a suitable anion exchange

resin.

The silver-thiosulfate complex will be adsorbed onto the resin.

After the resin is loaded, it can be eluted with a suitable eluant (e.g., a concentrated solution

of sodium chloride or sodium nitrate) to recover a concentrated silver solution.

Silver can then be recovered from the eluate by electrowinning or other methods.
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Data Presentation
Table 2: Effect of Ammonium Thiosulfate Concentration on Silver Extraction

(NH₄)₂S₂O₃ Conc.
(M)

Ag Extraction (%) Leaching Time (h) Temperature (°C)

0.05 ~70 4 60

0.1 ~85 4 60

0.2 ~95 4 60

0.5 >99 4 60

Data synthesized from studies on sulfide ores.

Table 3: Effect of Temperature on Silver Extraction

Temperature (°C) Ag Extraction (%) Leaching Time (h)
(NH₄)₂S₂O₃ Conc.
(M)

40 ~80 4 0.5

50 ~90 4 0.5

60 >99 4 0.5

Data synthesized from studies on sulfide ores.

Visualization of Experimental Workflow
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Caption: Experimental workflow for silver extraction using ammonium thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1232673?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. UQ eSpace [espace.library.uq.edu.au]

4. journalssystem.com [journalssystem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Silver Extraction
Using Ammonium Thiosulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232673#experimental-setup-for-silver-extraction-
using-ammonium-thiosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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